Cas no 2161293-20-3 (3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2161293-20-3
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6006363
• PubChem ID: 165640887
• Update Time: 2025-06-14

3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol
• 2161293-20-3
• EN300-1943068
• 3-amino-1-[4-chloro-2-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C10H11ClF3NO/c11-6-1-2-7(9(16)3-4-15)8(5-6)10(12,13)14/h1-2,5,9,16H,3-4,15H2
• InChI Key： HUXMXMJWPYBRDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C(CCN)O

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2161293-20-3)

3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2161293-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a phenylpropan-1-ol backbone substituted with chloro, trifluoromethyl, and amino functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in designing next-generation pharmaceuticals and agrochemicals. The compound's CAS No. 2161293-20-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis and optimization are often discussed in peer-reviewed journals, highlighting its importance in modern chemical research.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Additionally, the compound's potential role in cancer therapeutics and central nervous system (CNS) drugs has sparked interest, as its structural motifs are found in several clinically approved drugs.

The compound's trifluoromethyl group is a hotspot in current research due to its ability to improve pharmacokinetic properties. This feature is particularly valuable in the development of small-molecule inhibitors and enzyme modulators. Furthermore, the amino and chloro substituents contribute to its reactivity, enabling diverse derivatization pathways. These characteristics make CAS No. 2161293-20-3 a valuable building block for high-value chemicals.

From an industrial perspective, 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol is often synthesized via multi-step organic reactions, including reductive amination and halogenation. Optimizing these processes is a priority for manufacturers aiming to scale up production while maintaining cost efficiency. The compound's purity and yield are critical factors, as they directly impact its applicability in high-throughput screening and preclinical studies.

In conclusion, 3-amino-1-4-chloro-2-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2161293-20-3) represents a promising candidate for advancing drug discovery and agrochemical innovation. Its structural complexity and functional diversity align with contemporary research priorities, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of novel therapeutics and specialty chemicals.